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Compound of Interest

Compound Name:
Benzyl (4-

hydroxycyclohexyl)carbamate

Cat. No.: B096813 Get Quote

CAS Number: 16801-62-0

This technical guide provides a comprehensive overview of Benzyl (4-
hydroxycyclohexyl)carbamate, a key intermediate in organic synthesis, particularly in the

development of pharmaceutical compounds. This document is intended for researchers,

scientists, and drug development professionals.

Chemical Properties and Data
Benzyl (4-hydroxycyclohexyl)carbamate, also known as N-Cbz-4-hydroxycyclohexylamine,

is a carbamate derivative with a molecular formula of C₁₄H₁₉NO₃.[1] The benzyloxycarbonyl

(Cbz) group serves as a common protecting group for the amine functionality, which is crucial

in multi-step organic syntheses.[2] The presence of a hydroxyl group on the cyclohexyl ring

provides a site for further chemical modification.

Table 1: Physicochemical Properties of Benzyl (4-hydroxycyclohexyl)carbamate
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Property Value Reference

CAS Number 16801-62-0 [1]

Molecular Formula C₁₄H₁₉NO₃ [1]

Molecular Weight 249.31 g/mol

Melting Point 161-165 °C

Boiling Point 427.6 °C at 760 mmHg

Appearance Colorless or yellowish crystal [1]

Solubility
Soluble in common organic

solvents
[1]

Synthesis and Experimental Protocols
The primary method for the synthesis of Benzyl (4-hydroxycyclohexyl)carbamate is the

reaction of 4-aminocyclohexanol with benzyl chloroformate.[1][2] This reaction, a standard N-

benzyloxycarbonylation, effectively protects the primary amine.[2]

General Synthesis Protocol
A general procedure for the synthesis involves the following steps:[1]

Dissolution: 4-aminocyclohexanol is dissolved in a suitable organic solvent, typically

dichloromethane.

Addition of Reagent: Benzyl chloroformate (Cbz-Cl) is added to the solution.

Reaction: The mixture is stirred at room temperature for a specified period to allow the

reaction to proceed.

Work-up: The reaction is quenched, often with the addition of brine, and the organic layer is

separated.

Isolation: The crude product is isolated by filtration.
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Purification: The final product is purified by recrystallization to yield Benzyl (4-
hydroxycyclohexyl)carbamate.[1]

Diagram 1: General Synthesis Workflow

General Synthesis of Benzyl (4-hydroxycyclohexyl)carbamate

Reactants

Process

Product

4-Aminocyclohexanol

Reaction in Dichloromethane

Benzyl Chloroformate

Aqueous Work-up

Isolation

Purification (Recrystallization)

Benzyl (4-hydroxycyclohexyl)carbamate

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.benchchem.com/product/b096813?utm_src=pdf-body
https://www.benchchem.com/product/b096813?utm_src=pdf-body
https://www.chembk.com/en/chem/benzyl%20(4-hydroxycyclohexyl)carbamate
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b096813?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Click to download full resolution via product page

Caption: Workflow for the synthesis of Benzyl (4-hydroxycyclohexyl)carbamate.

Applications in Research and Drug Development
Benzyl (4-hydroxycyclohexyl)carbamate is primarily utilized as a versatile intermediate in

organic synthesis and medicinal chemistry.[1] The carbamate functional group is a stable and

effective protecting group for amines, a crucial aspect in the synthesis of complex molecules.[2]

The role of carbamates in drug design is significant, as they can act as peptide bond isosteres,

enhancing the metabolic stability and cell permeability of drug candidates.[3] While specific

biological activities for Benzyl (4-hydroxycyclohexyl)carbamate are not extensively

documented in publicly available literature, its structural motifs are found in various biologically

active compounds. For instance, carbamate derivatives have been investigated as potential

therapeutic agents for Alzheimer's disease and as neuroprotective agents.[4][5]

The cyclohexyl scaffold provides a rigid framework that can be functionalized, and the hydroxyl

group offers a point for further chemical elaboration, making this compound a valuable building

block for creating libraries of molecules for drug discovery programs.

Diagram 2: Role in Drug Discovery
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Application of Benzyl (4-hydroxycyclohexyl)carbamate in Drug Discovery
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Caption: Conceptual workflow for utilizing the compound in drug discovery.

Safety Information
Under normal laboratory operating conditions, Benzyl (4-hydroxycyclohexyl)carbamate is

considered relatively safe. However, standard laboratory safety protocols should always be

followed. This includes avoiding contact with skin, eyes, and the respiratory tract, and
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preventing ingestion. In case of contact or ingestion, immediate rinsing with water and seeking

medical attention is advised.[1] Appropriate personal protective equipment (PPE), such as

safety goggles, gloves, and a lab coat, should be worn when handling this chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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